
An In-depth Technical Guide to Diethyl
Dimethylphosphoramidate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Diethyl dimethylphosphoramidate

CAS No.: 2404-03-7

Cat. No.: B12657328

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl dimethylphosphoramidate is an organophosphorus compound belonging to the

phosphoramidate class, characterized by a central phosphorus atom double-bonded to oxygen

and single-bonded to two ethoxy groups and a dimethylamino group. This guide provides a

comprehensive overview of its chemical identity, properties, synthesis, reactivity, and

applications, with a focus on its relevance in research and development.

Chemical Identity and Nomenclature
Correctly identifying a chemical compound is the foundation of sound scientific research.

Diethyl dimethylphosphoramidate is known by several names, which can be crucial for

exhaustive literature searches and regulatory compliance.

The formal IUPAC name for this compound is N-diethoxyphosphoryl-N-methylmethanamine[1]

[2]. However, it is also commonly referred to as N,N-Dimethyl O,O'-diethyl phosphoramidate[2]

[3].
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Table 1: Compound Identification

Identifier Value Source

IUPAC Name
N-diethoxyphosphoryl-N-

methylmethanamine
[1]

CAS Number 2404-03-7 [1][2][3]

Molecular Formula C₆H₁₆NO₃P [1][2][3]

Molecular Weight 181.17 g/mol [1][2][3]

InChI Key
MSDFSXFZUKFPKX-

UHFFFAOYSA-N
[1][3]

Canonical SMILES CCOP(=O)(N(C)C)OCC [2]

Common Synonyms:

Diethyl N,N-dimethylphosphoramidate[1][2][3]

Diethyl dimethylamidophosphate[1]

N,N-Dimethyl O,O'-diethyl phosphoramidate[2]

dimethyl-amidophosphoric acid diethyl ester[1]

Physicochemical Properties
Understanding the physical and chemical properties of a reagent is paramount for designing

experiments, ensuring safety, and interpreting results.

Table 2: Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.evitachem.com/product/evt-12791686
https://webbook.nist.gov/cgi/cbook.cgi?ID=2404-03-7
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.evitachem.com/product/evt-12791686
https://webbook.nist.gov/cgi/cbook.cgi?ID=2404-03-7
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.evitachem.com/product/evt-12791686
https://webbook.nist.gov/cgi/cbook.cgi?ID=2404-03-7
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://webbook.nist.gov/cgi/cbook.cgi?ID=2404-03-7
https://www.evitachem.com/product/evt-12791686
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.evitachem.com/product/evt-12791686
https://webbook.nist.gov/cgi/cbook.cgi?ID=2404-03-7
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.evitachem.com/product/evt-12791686
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Density 1.055 g/cm³ [2]

Boiling Point 193.5 °C at 760 mmHg [2]

Flash Point 70.8 °C [2]

Refractive Index ~1.425 [2]

Vapor Pressure 0.464 mmHg at 25 °C [2]

Solubility
Practically insoluble in water;

slightly soluble in ethanol.
[2]

LogP 1.729 [2]

The moderate hydrophobicity, as indicated by the LogP value, suggests its utility in organic

synthesis where non-aqueous conditions are often preferred.

Synthesis Methodologies
Several synthetic routes to diethyl dimethylphosphoramidate have been described, each

with its own advantages depending on the available starting materials and desired scale.

Salt Elimination (Ammunition)
A common and straightforward method involves the reaction of dimethylamine with a suitable

phosphorylating agent, such as diethyl chlorophosphate, in the presence of a base to

neutralize the resulting acid.
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Reactants Conditions

Products

Dimethylamine

Nucleophilic Substitution

Diethyl Chlorophosphate Base (e.g., NaOH)
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Aprotic Solvent

Reaction Medium

Diethyl Dimethylphosphoramidate Salt (e.g., NaCl)

Click to download full resolution via product page

Caption: Workflow for Salt Elimination Synthesis.

Experimental Protocol: Salt Elimination Synthesis
Setup: To a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), add a suitable aprotic solvent (e.g., dichloromethane or

tetrahydrofuran).

Reactant Addition: Add diethyl chlorophosphate to the solvent.

Cooling: Cool the mixture in an ice bath to 0 °C.

Base and Amine Addition: Slowly and concurrently add a solution of dimethylamine and a

base (e.g., triethylamine or sodium hydroxide) to the cooled mixture. The causality here is to
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maintain a low temperature to control the exothermic reaction and prevent side reactions.

The base is essential to drive the reaction to completion by neutralizing the HCl formed.

Reaction: Allow the mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitored by TLC or GC).

Workup: Filter the reaction mixture to remove the salt byproduct. Wash the filtrate with water

and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be further purified by vacuum distillation or

column chromatography.

Other Synthetic Routes
Other reported methods include:

Oxidative Cross-Coupling: Reaction of dimethylamine with a phosphorylating agent under

oxidative conditions[2].

Azide Reduction: Using azides as intermediates which are then reduced to form the

phosphoramidate[2].

Hydrophosphinylation: Addition of a phosphine to an alkene or alkyne followed by

oxidation[2].

Chemical Reactivity and Applications
The reactivity of diethyl dimethylphosphoramidate is primarily governed by the

nucleophilicity of the nitrogen atom, which is enhanced by the electron-donating properties of

the two methyl groups[2]. This makes it a useful reagent in various chemical transformations.
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Key Reactions

Resulting Products

Diethyl Dimethylphosphoramidate
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Hydrolysis
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Phosphonate Formation
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Alkylated Derivatives Diethyl Phosphoric Acid +
Dimethylamine Phosphonate Esters
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Caption: Key Chemical Reactions of the Compound.

Organic Synthesis
Its primary application is as a reagent for the synthesis of other organophosphorus

compounds[2]. The dimethylamino group can act as a leaving group in some reactions or be

part of the final molecular scaffold.

Pharmaceutical and Agrochemical Research
Diethyl dimethylphosphoramidate has been investigated for its potential use in drug design

and agricultural chemistry[2]. Its ability to act as a phosphorylating agent allows for the

modification of biological molecules, potentially altering their activity or stability. In agrochemical

research, phosphoramidates are explored for their potential as pesticides or herbicides[2].

Safety and Handling
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As with any chemical reagent, proper safety precautions are essential when handling diethyl
dimethylphosphoramidate.

GHS Hazard Information:

Pictograms: Warning[1]

Hazard Statements:

H315: Causes skin irritation[1].

H319: Causes serious eye irritation[1].

H335: May cause respiratory irritation[1].

Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,

P305+P351+P338, P312, P403+P233, P405[1][4].

Handling and Storage Protocol
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors[4].

Handling: Avoid contact with skin and eyes. Do not breathe dust, fume, gas, mist, vapors, or

spray[4]. Wash hands thoroughly after handling[4].

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[4]. Keep

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.

Spills: In case of a spill, absorb with an inert material and dispose of it according to local

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12657328?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

